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Executive Summary
This technical guide provides a comprehensive overview of the available ecotoxicity data for

the monoazo dye, C.I. Acid Yellow 25 (CAS No. 6359-85-9). A thorough review of publicly

accessible scientific literature and regulatory databases reveals a significant lack of specific

quantitative ecotoxicity data for this particular substance. This document synthesizes the

general ecotoxicological properties of acid dyes and presents detailed standardized

experimental protocols for aquatic toxicity testing as recommended by the Organisation for

Economic Co-operation and Development (OECD). In the absence of specific data for C.I. Acid
Yellow 25, this guide utilizes data for a representative monoazo acid dye, C.I. Acid Red 14, for

illustrative purposes, while clearly noting the limitations of this approach. Furthermore, this

guide provides visualizations of experimental workflows to aid in the understanding of

ecotoxicity assessment methodologies.

Introduction to C.I. Acid Yellow 25
C.I. Acid Yellow 25 is a synthetic organic dye belonging to the monoazo class of colorants.

Azo dyes are characterized by the presence of one or more azo groups (–N=N–) and are

widely used in the textile, leather, paper, and cosmetic industries. Due to their widespread use,

the potential environmental fate and effects of these compounds are of significant interest to

researchers and regulatory bodies. The ecotoxicity of a substance refers to its potential to

cause harm to the natural environment, particularly aquatic ecosystems.
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Ecotoxicological Profile of Acid Dyes
General information from safety data sheets suggests that the ecotoxicity of acid dyes is

related to the number of acid groups present in the molecule. Dyes with three or more acid

groups tend to exhibit low toxicity towards fish and invertebrates, with acute toxicity values

generally greater than 100 mg/L. However, all acid dyes are noted to have moderate toxicity

towards green algae. This effect on algae is often considered an indirect consequence of light

attenuation (shading) by the colored substance in the water column, rather than direct chemical

toxicity.

A comprehensive literature search for C.I. Acid Yellow 25 did not yield specific quantitative

data on its acute or chronic effects on aquatic organisms such as fish, daphnia, or algae.

Regulatory databases, including the European Chemicals Agency (ECHA) and the OECD's

Screening Information Data Set (SIDS), do not currently provide detailed ecotoxicity reports for

this specific substance.

Quantitative Ecotoxicity Data (Illustrative Example)
Due to the absence of specific ecotoxicity data for C.I. Acid Yellow 25, this section presents

acute toxicity data for a different monoazo acid dye, C.I. Acid Red 14 (CAS No. 3567-69-9), to

illustrate the typical format for such data. It is crucial to note that this data is not directly

applicable to C.I. Acid Yellow 25 and should be considered for informational purposes only.

Table 1: Acute Mammalian Toxicity Data for C.I. Acid Red 14

Test Organism
Exposure
Route

Endpoint Value Reference

Rat

(male/female)
Oral LD50

> 10,000 mg/kg

bw
[1]

Rat

(male/female)
Dermal LD50

> 2,000 mg/kg

bw
[1]

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test

population. This data represents mammalian toxicity, not aquatic ecotoxicity.
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Standardized Experimental Protocols for Aquatic
Ecotoxicity Testing
To ensure the generation of reliable and comparable ecotoxicity data, standardized test

guidelines have been developed by international organizations such as the OECD. The

following sections detail the methodologies for key aquatic toxicity tests.

OECD 203: Fish, Acute Toxicity Test
This guideline outlines a method to assess the acute lethal toxicity of a substance to fish.

Objective: To determine the median lethal concentration (LC50) of a substance in fish over a

96-hour exposure period.

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss),

Zebrafish (Danio rerio), and Fathead minnow (Pimephales promelas).

Methodology:

Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through

system for 96 hours.

Test Concentrations: A range of concentrations of the test substance is used, typically in a

geometric series. A control group (without the test substance) is also maintained.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior) are recorded at

24, 48, 72, and 96 hours.

Water Quality: Parameters such as temperature, pH, and dissolved oxygen are monitored

and maintained within acceptable limits.

Endpoint: The primary endpoint is the 96-hour LC50, which is the concentration estimated to

be lethal to 50% of the test fish population.
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Preparation Phase
Exposure Phase (96 hours)

Data Analysis Phase
Select Test Fish Species Acclimatize Fish

Prepare Test Solutions
(Geometric Series)

Introduce Fish to Test Chambers
Monitor Water Quality

(pH, Temp, DO)
Record Mortalities & Sublethal Effects

(24, 48, 72, 96h) Calculate 96-h LC50 Statistical Analysis Final Report Generation

Click to download full resolution via product page

Diagram 1: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.

OECD 202: Daphnia sp., Acute Immobilisation Test
This test evaluates the acute toxicity of a substance to planktonic crustaceans, which are key

organisms in aquatic food webs.

Objective: To determine the median effective concentration (EC50) for immobilization of

Daphnia magna over a 48-hour exposure period.

Test Organism:Daphnia magna (water flea), typically less than 24 hours old at the start of the

test.

Methodology:

Principle: Young daphnids are exposed to the test substance in a static system for 48 hours.

Test Concentrations: A series of concentrations of the test substance and a control are

prepared.

Observations: The number of immobilized daphnids (those that are unable to swim) is

recorded at 24 and 48 hours.

Test Conditions: The test is conducted under controlled temperature and lighting conditions.
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Endpoint: The primary endpoint is the 48-hour EC50, which is the concentration estimated to

cause immobilization in 50% of the daphnids.

Preparation Phase
Exposure Phase (48 hours)

Data Analysis Phase
Culture Daphnia magna Select Neonates (<24h old)

Prepare Test Solutions

Expose Daphnids to Test Solutions
Maintain Controlled Conditions

(Temp, Light)
Record Immobilisation

(24h and 48h) Calculate 48-h EC50 Statistical Analysis Final Report Generation

Click to download full resolution via product page

Diagram 2: Experimental Workflow for OECD 202 Daphnia Acute Immobilisation Test.

OECD 201: Alga, Growth Inhibition Test
This guideline describes a method to assess the toxicity of a substance to freshwater algae

and cyanobacteria.

Objective: To determine the effects of a substance on the growth of a selected algal species

over a 72-hour period.

Test Organism: Commonly used species include Pseudokirchneriella subcapitata and

Desmodesmus subspicatus.

Methodology:

Principle: Exponentially growing cultures of algae are exposed to the test substance in a

nutrient-rich medium under continuous illumination.

Test Concentrations: A range of concentrations of the test substance and a control are tested

in replicate.

Growth Measurement: Algal growth is measured at least daily by determining cell

concentration or another surrogate for biomass (e.g., fluorescence).
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Test Conditions: The test is conducted under controlled temperature, lighting, and pH

conditions.

Endpoints: The primary endpoints are the EC50 values for both growth rate inhibition

(ErC50) and yield reduction (EyC50) after 72 hours of exposure.

Preparation Phase

Exposure Phase (72 hours) Data Analysis Phase

Prepare Algal Culture Inoculate Test Flasks

Prepare Test Media & Solutions

Incubate under Controlled Conditions
(Light, Temp) Measure Algal Biomass Daily Calculate Growth Rate & Yield Determine ErC50 & EyC50 Statistical Analysis Final Report Generation

Click to download full resolution via product page

Diagram 3: Experimental Workflow for OECD 201 Alga Growth Inhibition Test.

Logical Framework for Ecotoxicity Assessment
The assessment of a chemical's ecotoxicity follows a structured process, beginning with data

acquisition and culminating in a risk characterization.
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Data Acquisition

Literature Review Database Search
(ECHA, OECD SIDS)

Experimental Testing
(OECD Guidelines)

Hazard Assessment
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(LC50, EC50, NOEC)
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Diagram 4: Logical Framework for Ecotoxicity Assessment.

Conclusion and Recommendations
There is a clear data gap in the publicly available literature regarding the specific ecotoxicity of

C.I. Acid Yellow 25. While general information on acid dyes provides some qualitative insights,

quantitative data from standardized tests are necessary for a robust environmental risk

assessment. It is recommended that experimental studies following OECD guidelines for fish,

daphnia, and algae toxicity be conducted to determine the LC50 and EC50 values for C.I. Acid
Yellow 25. Such data would be invaluable for researchers, scientists, and drug development

professionals in evaluating the environmental footprint of processes and products involving this
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dye. In the interim, a precautionary approach should be taken, assuming a toxicity profile

similar to other monoazo acid dyes until specific data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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